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Get Quote

What is Known About Feruloylputrescine

The search results confirm feruloylputrescine as a significant plant compound and provide some context for

its function, which is a starting point for understanding its behavior in experiments.

Aspect Details

Compound
Class

Phenolamide (a conjugate of ferulic acid and the polyamine putrescine) [1]

Initial
Discovery

First identified in grapefruit leaves and juice (originally named "subaphylline"), and
later in some sweet orange and grapefruit varieties [2]

Documented
Roles

Involved in plant defense responses against pathogens and insect herbivores [3] [1].
Levels can be influenced by factors like silicon supplementation and herbivore attack

in rice [3].
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Since direct guides are unavailable, you can build your technical support content by synthesizing information

from the broader scientific literature. Here is a suggested approach:

Expand Your Literature Search: Look for research papers that use feruloylputrescine as a
biomarker in plant stress studies. The methodologies in these papers, particularly their sample

preparation, extraction, and quantification steps (often via LC-MS/MS), are valuable sources of
technical detail.

Focus on Phenolamide Protocols: Broaden your search to include the general class of
"phenolamides" or "hydroxycinnamic acid amides" (HCAAs). Many of the enzymes, such as

putrescine hydroxycinnamoyl transferases (PHTs), and the challenges in analyzing these compounds
are shared [1]. Troubleshooting guides for these related compounds will be highly applicable.

Consult Method Development Resources: Technical notes and application guides from
manufacturers of chromatographic equipment (HPLC, UPLC) and mass spectrometers frequently

contain detailed protocols for optimizing the analysis of complex plant metabolites, which can directly
address variability issues.

Example Experimental Workflow

Based on the role of feruloylputrescine in plant defense, here is a generalized experimental workflow that

could be used to study it. You can use this as a template to identify steps where variability might be

introduced.
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Key Precursors

Start: Plant Treatment

Apply Stressor
(e.g., Herbivore Attack, Silicon)

Induction of
Phenylpropanoid Pathway

Biosynthesis of
Precursors

Enzymatic Conjugation Ferulic Acid Putrescine Enzyme: PHT
(Putrescine HCT)

Tissue Sampling &
Metabolite Extraction

Analysis via
LC-MS/MS

  High Variability Risk

Data Quantification

Interpret Results
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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